tert-Butyl 4-isothiocyanatobenzoate
Overview
Description
Tert-Butyl 4-isothiocyanatobenzoate (TBTB) is a chemical compound that has been studied for its diverse applications in scientific research. It is a derivative of benzoic acid and isothiocyanate, and is used as a reagent in organic synthesis. TBTB has been studied for its potential use in a variety of biochemical and physiological applications, such as protein synthesis, drug delivery, and cell signaling. Additionally, this paper will explore potential future directions for the use of TBTB in scientific research.
Scientific Research Applications
Alternative to Benzoquinone in Organic Reactions
tert-Butyl perbenzoate has been identified as a substitute for benzoquinone in facilitating mild Fujiwara-Moritani reactions, which are critical for forming carbon-carbon bonds between acetanilides and butyl acrylate under room temperature conditions. This alternative not only provides a more benign option but also enhances the reaction efficiency with the inclusion of Cu(OAc)2 as a cocatalyst, thereby expanding the utility of tert-Butyl 4-isothiocyanatobenzoate derivatives in organic synthesis (Liu & Hii, 2011).
Enhancement of Gas Permeation Properties
Research into the structural modification of polymers has shown that incorporating tert-Butyl groups into polybenzimidazole polymers leads to amorphous materials with improved gas permeation properties. This modification slightly reduces thermal stability but significantly increases permeability, showcasing the potential of this compound derivatives in developing advanced materials for gas separation applications (Kumbharkar, Karadkar, & Kharul, 2006).
Supramolecular Self-Assemblies
This compound derivatives have been utilized in the creation of supramolecular self-assemblies. These assemblies are notable for their ability to recognize metal cations and dicarboxylic acids, forming complex structures that can be used in the development of new materials with specific chemical recognition capabilities (Yushkova et al., 2012).
Synthesis and Magnetism of Rare-Earth Metal Compounds
The synthesis of rare-earth metal compounds using this compound derivatives has been explored for their potential applications in magnetism and material science. These studies have led to the development of compounds with varied arrangements of metal atoms, showcasing the versatility of this compound derivatives in the synthesis of complex materials with potential applications in electronics and catalysis (Yadav et al., 2015).
Photochemical Studies
Research into the photochemical properties of tert-Butyl aroylperbenzoates, which are closely related to this compound, has provided insights into the kinetics of their singlet and triplet states. This research has implications for the development of new materials with specific photochemical properties, which can be applied in fields ranging from photovoltaics to molecular electronics (S. and Neckers, 2004).
Mechanism of Action
Target of Action
Tert-Butyl 4-isothiocyanatobenzoate is a biochemical compound used in proteomics research
Mode of Action
Isothiocyanates, a group to which this compound belongs, are known to interact with biological macromolecules through their isothiocyanate group, but the specifics of these interactions depend on the particular compound and the biological context .
Biochemical Pathways
Isothiocyanates in general are involved in a variety of biochemical pathways, including those related to detoxification, inflammation, apoptosis, and cell cycle regulation . .
properties
IUPAC Name |
tert-butyl 4-isothiocyanatobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S/c1-12(2,3)15-11(14)9-4-6-10(7-5-9)13-8-16/h4-7H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXVVKZRNRVNESX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC=C(C=C1)N=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10401529 | |
Record name | tert-Butyl 4-isothiocyanatobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10401529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
486415-37-6 | |
Record name | 1,1-Dimethylethyl 4-isothiocyanatobenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=486415-37-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 4-isothiocyanatobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10401529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.